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Compound of Interest

Compound Name: (R)-PS210

Cat. No.: B610294 Get Quote

Application Notes and Protocols for (R)-PS210
For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-PS210 is a potent and substrate-selective allosteric activator of 3-phosphoinositide-

dependent protein kinase 1 (PDK1). As the R-enantiomer of PS210, it targets the PIF-binding

pocket of PDK1, playing a crucial role in the PI3K/Akt/mTOR signaling pathway.[1] With an

AC50 value of 1.8 µM in cell-free kinase assays, (R)-PS210 represents a significant tool for

studying the intricacies of this critical cellular signaling cascade.[1] These application notes

provide detailed protocols for the solubilization and preparation of (R)-PS210 for use in various

in vitro assays.
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Property Value Reference

Catalog Number HY-13856 [1]

CAS Number 1410101-89-1 [1]

Molecular Formula C₁₉H₁₅F₃O₅ [1]

Molecular Weight 380.31 g/mol [1]

Target PDK1 [1]

Pathway PI3K/Akt/mTOR [1]

AC50
1.8 µM (Cell-Free Kinase

Assay)
[1]

Solubility Data
(R)-PS210 exhibits excellent solubility in dimethyl sulfoxide (DMSO), a common solvent for

preparing stock solutions for in vitro studies.

Solvent Solubility Notes Reference

DMSO
≥ 230 mg/mL (604.77

mM)

Requires sonication

for complete

dissolution.

[1]

Experimental Protocols
Preparation of (R)-PS210 Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of (R)-PS210 in DMSO,

which can then be serially diluted for use in various in vitro assays.

Materials:

(R)-PS210 powder (Cat. No. HY-13856 or equivalent)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (water bath or probe)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of the stock solution.

Weighing the Compound: Accurately weigh the desired amount of (R)-PS210 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.8031 mg of (R)-PS210
(Molecular Weight = 380.31 g/mol ).

Dissolution in DMSO:

Add the weighed (R)-PS210 powder to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO. For a 10 mM solution from 3.8031 mg of

compound, add 1 mL of DMSO.

Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

Sonication: To ensure complete dissolution, sonicate the solution. A water bath sonicator is

recommended to avoid overheating. Sonicate for 10-15 minutes or until no visible

particulates remain.[1]

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:
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Aliquot the 10 mM stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Preparation of Working Solutions for In Vitro Assays
Procedure:

Thawing: Thaw a single aliquot of the 10 mM (R)-PS210 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture

medium or assay buffer to achieve the desired final concentrations for your experiment.

Important: To avoid precipitation, it is crucial to add the DMSO stock solution to the

aqueous buffer or medium and mix immediately and thoroughly. The final concentration of

DMSO in the assay should be kept low (typically ≤ 0.5%) to minimize solvent-induced

cytotoxicity.
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Experimental Workflow for (R)-PS210 In Vitro Assay Preparation

Stock Solution Preparation
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Caption: Workflow for preparing (R)-PS210 solutions for in vitro experiments.
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(R)-PS210 Signaling Pathway
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Caption: The PI3K/Akt/mTOR signaling pathway activated by (R)-PS210.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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